Cas no 2137716-53-9 (Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro-
• CAS No: 2137716-53-9
• MF: C₅H₅F₂N₃O₂S₂
• MW: 241.238904714584
• CID: 5293743
• Update Time: 2025-10-30

Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro-

• Inchi： 1S/C5H5F2N3O2S2/c6-5(7,2(11)12)1-13-4-10-9-3(8)14-4/h1H2,(H2,8,9)(H,11,12)
• InChI Key： ADFBNEHKSRBVSX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CSC1=NN=C(N)S1

Additional information on Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro- (CAS No. 2137716-53-9)

In the realm of specialty chemicals, Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro- (CAS No. 2137716-53-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a difluoropropanoic acid backbone with a 5-amino-1,3,4-thiadiazole moiety, linked via a thioether bridge. Such a configuration imparts distinct physicochemical properties, making it a subject of research in pharmaceuticals, agrochemicals, and material science.

The growing demand for fluorinated compounds in drug discovery has spotlighted derivatives like Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro-. Fluorination is a key strategy to enhance metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers frequently search for "fluorinated thiadiazole derivatives" or "CAS 2137716-53-9 applications," reflecting the compound's relevance in modern medicinal chemistry. Its thiadiazole ring further contributes to its versatility, as this heterocycle is known for antimicrobial, antiviral, and anticancer activities.

From a synthetic perspective, the compound's thioether linkage and amino group offer handles for further functionalization, enabling the creation of diverse analogs. This aligns with the trend of "structure-activity relationship (SAR) studies"—a hot topic in AI-driven drug design. Computational tools like molecular docking and QSAR modeling are increasingly used to predict the behavior of such molecules, addressing queries like "how to optimize thiadiazole-based compounds."

In agrochemical applications, Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro- may serve as a precursor for herbicides or fungicides, given the bioactivity of thiadiazole scaffolds. Searches for "eco-friendly agrochemicals" or "novel pesticide chemistries" underscore the industry's shift toward sustainable solutions. The compound's difluoro motif could also improve environmental persistence or uptake in target organisms, a critical factor in formulation development.

Material scientists explore its potential in polymers or coatings, leveraging the thiadiazole-thioether unit's electron-rich nature for conductive materials. Queries such as "thiadiazole in organic electronics" or "fluorinated monomers for high-performance materials" highlight interdisciplinary interest. The compound's thermal stability and solubility profile further broaden its utility.

Regulatory and safety aspects are paramount in handling CAS 2137716-53-9. While not classified as hazardous, proper storage (e.g., anhydrous conditions) is advised due to its amino and acidic functionalities. This addresses common concerns like "chemical compatibility of thiadiazole derivatives" or "best practices for fluorinated compound storage."

In conclusion, Propanoic acid, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-2,2-difluoro- exemplifies innovation at the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications—from life sciences to advanced materials—resonate with trending searches and industry needs, positioning it as a compound worthy of continued exploration.